Cas no 61645-52-1 (2H-Azepin-2-one, 1-ethyl-1,5,6,7-tetrahydro-)

2H-Azepin-2-one, 1-ethyl-1,5,6,7-tetrahydro- structure
61645-52-1 structure
Product Name:2H-Azepin-2-one, 1-ethyl-1,5,6,7-tetrahydro-
CAS No:61645-52-1
MF:C8H13NO
MW:139.194922208786
CID:471505
PubChem ID:12366570
Update Time:2025-04-19

2H-Azepin-2-one, 1-ethyl-1,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Azepin-2-one, 1-ethyl-1,5,6,7-tetrahydro-
    • 1-ethyl-3,4-dihydro-2H-azepin-7-one
    • 61645-52-1
    • DTXSID10494532
    • 1-Ethyl-1,5,6,7-tetrahydro-2H-azepin-2-one
    • SCHEMBL9321414
    • Inchi: 1S/C8H13NO/c1-2-9-7-5-3-4-6-8(9)10/h4,6H,2-3,5,7H2,1H3
    • InChI Key: HBGHQSSXSJRHMS-UHFFFAOYSA-N
    • SMILES: O=C1C=CCCCN1CC

Computed Properties

  • Exact Mass: 139.09979
  • Monoisotopic Mass: 139.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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